Cas no 62456-97-7 (4-Octenedioic acid, 2,7-dipentyl-, monoethyl ester)

• Product Name: 4-Octenedioic acid, 2,7-dipentyl-, monoethyl ester
• CAS No: 62456-97-7
• MF: C₂₀H₃₅O₄
• MW: 339.489506959915
• CID: 444165
• PubChem ID: 71386216
• Update Time: 2025-04-19

4-Octenedioic acid, 2,7-dipentyl-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Octenedioic acid, 2,7-dipentyl-, monoethyl ester
• 7-ethoxycarbonyl-2-pentyldodec-4-enoate
• DTXSID80808405
• 62456-97-7
• 7-(Ethoxycarbonyl)-2-pentyldodec-4-enoate

• Inchi： 1S/C20H36O4/c1-4-7-9-13-17(19(21)22)14-11-12-16-18(15-10-8-5-2)20(23)24-6-3/h11-12,17-18H,4-10,13-16H2,1-3H3,(H,21,22)/p-1
• InChI Key： NNNRAOSFDQJQPQ-UHFFFAOYSA-M
• SMILES： O(CC)C(C(CC=CCC(C(=O)[O-])CCCCC)CCCCC)=O

Computed Properties

• Exact Mass: 339.25365
• Monoisotopic Mass: 339.25353459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43